Cas no 100338-39-4 (Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (1:1))

• Product Name: Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (1:1)
• CAS No: 100338-39-4
• MF: C₂₂H₄₀ClNO
• MW: 370.012105941772
• CID: 145444
• PubChem ID: 25092569
• Update Time: 2025-04-19

Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (1:1)
• benzeneme<wbr>
• LogP
• N-Benzyl(dodecyloxy)-N,N-dimethylmethanaminium chloride
• Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (9CI)
• Benzyl[(dodecyloxy)methyl]dimethylammoniumchloride (7CI)
• N-[(DODECYLOXY)METHYL]-N,N-DIMETHYLBENZENEMETHANAMINIUM CHLORIDE
• 100338-39-4
• DTXSID70905396

• Inchi： 1S/C22H40NO.ClH/c1-4-5-6-7-8-9-10-11-12-16-19-24-21-23(2,3)20-22-17-14-13-15-18-22;/h13-15,17-18H,4-12,16,19-21H2,1-3H3;1H/q+1;/p-1
• InChI Key： VSMLGYJLHLERNN-UHFFFAOYSA-M
• SMILES： [Cl-].O(CCCCCCCCCCCC)C[N+](C)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 369.2801
• Monoisotopic Mass: 369.279843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• PSA: 9.23